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Compound of Interest

4-Bromo-1,2-dihydropyridazine-
3,6-dione

Cat. No.: B103161

Compound Name:

An In-depth Technical Guide on 4-Bromo-1,2-dihydropyridazine-3,6-dione For professionals
in research, chemical sciences, and drug development, a precise understanding of a
compound's molecular characteristics is fundamental. This document provides a concise
technical overview of 4-Bromo-1,2-dihydropyridazine-3,6-dione, focusing on its molecular
formula and weight.

Molecular Data Summary

The fundamental molecular properties of 4-Bromo-1,2-dihydropyridazine-3,6-dione are
summarized in the table below. This information is critical for stoichiometric calculations,
analytical characterization, and integration into computational models.

Parameter Value

Molecular Formula CaH3BrN202[1][2][3][4]
Molecular Weight 190.98 g/mol [1][2][3][4]
CAS Number 15456-86-7[1][2]

Experimental Protocols

The determination of the molecular weight and formula of 4-Bromo-1,2-dihydropyridazine-
3,6-dione is typically achieved through a combination of mass spectrometry and elemental
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analysis.
Mass Spectrometry:

» Objective: To determine the mass-to-charge ratio of the molecule, which provides the
molecular weight.

o Methodology:

o A sample of 4-Bromo-1,2-dihydropyridazine-3,6-dione is introduced into a mass
spectrometer.

o The sample is ionized, often using techniques such as Electrospray lonization (ESI) or
Matrix-Assisted Laser Desorption/lonization (MALDI).

o The resulting ions are accelerated and separated based on their mass-to-charge ratio in a
magnetic or electric field.

o A detector measures the abundance of ions at each mass-to-charge ratio, generating a
mass spectrum. The peak corresponding to the molecular ion provides the molecular
weight.

Elemental Analysis:

» Objective: To determine the empirical formula by quantifying the percentage composition of
each element (Carbon, Hydrogen, Bromine, Nitrogen, Oxygen).

o Methodology:
o A precisely weighed sample of the compound is combusted in a controlled environment.
o The combustion products (COz, H20, Nz, etc.) are collected and measured.

o The percentage of each element in the original sample is calculated from the masses of
the combustion products.

o The empirical formula is determined from these percentages. The molecular formula is
then established by comparing the empirical formula weight with the molecular weight
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obtained from mass spectrometry.

Logical Workflow for Compound Characterization

The following diagram illustrates the logical workflow for determining the molecular formula and
weight of a chemical compound like 4-Bromo-1,2-dihydropyridazine-3,6-dione.
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Compound Synthesis and Purification
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Workflow for Molecular Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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